Cas no 163719-70-8 (3-Isopropyl-1,2,4oxadiazole-5-carboxylic acid ethyl ester)
3-Isopropyl-1,2,4-oxadiazole-5-carboxylic acid ethyl ester is a heterocyclic compound featuring an oxadiazole core with an isopropyl substituent and an ethyl ester functional group. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. The ethyl ester moiety enhances solubility in organic solvents, facilitating further derivatization, while the isopropyl group can influence steric and electronic properties. Its stability under standard conditions makes it suitable for storage and handling in laboratory settings. The compound is valued for its potential in constructing biologically active molecules, contributing to research in medicinal chemistry and material science.

163719-70-8 structure
Product name:3-Isopropyl-1,2,4oxadiazole-5-carboxylic acid ethyl ester
3-Isopropyl-1,2,4oxadiazole-5-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-isopropyl-1,2,4-oxadiazole-5-carboxylate
- 1,2,4-Oxadiazole-5-carboxylicacid, 3-(1-methylethyl)-, ethyl ester
- 3-Isopropyl-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
- ETHYL 3-ISO-PROPYL-1,2,4-OXADIAZOLE-5-CARBOXYLATE
- ethyl 3-propan-2-yl-1,2,4-oxadiazole-5-carboxylate
- Ethyl 3-(propan-2-yl)-1,2,4-oxadiazole-5-carboxylate
- 3-iso-Propyl-1,2,4-oxadiazole-5-carboxylic acid ethyl ester
- 1,2,4-Oxadiazole-5-carboxylic acid, 3-(1-methylethyl)-, ethyl ester
- 163719-70-8
- SCHEMBL1815124
- A925444
- AKOS012662923
- MFCD10566531
- PTWUNLQIQBOQPU-UHFFFAOYSA-N
- AS-5327
- AC4632
- CS-0131535
- SY115985
- DTXSID60695416
- AB56205
- DB-112210
- 3-Isopropyl-1,2,4oxadiazole-5-carboxylic acid ethyl ester
-
- MDL: MFCD10566531
- Inchi: InChI=1S/C8H12N2O3/c1-4-12-8(11)7-9-6(5(2)3)10-13-7/h5H,4H2,1-3H3
- InChI Key: PTWUNLQIQBOQPU-UHFFFAOYSA-N
- SMILES: CCOC(=O)C1=NC(=NO1)C(C)C
Computed Properties
- Exact Mass: 184.08486
- Monoisotopic Mass: 184.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.2Ų
- XLogP3: 1.9
Experimental Properties
- PSA: 65.22
3-Isopropyl-1,2,4oxadiazole-5-carboxylic acid ethyl ester Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | D777176-5g |
Ethyl 3-Isopropyl-1,2,4-oxadiazole-5-carboxylate |
163719-70-8 | 95% | 5g |
$650 | 2024-07-20 | |
TRC | I873033-100mg |
3-Isopropyl-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester |
163719-70-8 | 100mg |
$ 185.00 | 2022-06-04 | ||
TRC | I873033-10mg |
3-Isopropyl-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester |
163719-70-8 | 10mg |
$ 50.00 | 2022-06-04 | ||
TRC | I873033-50mg |
3-Isopropyl-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester |
163719-70-8 | 50mg |
$ 115.00 | 2022-06-04 | ||
1PlusChem | 1P001USB-1g |
1,2,4-Oxadiazole-5-carboxylic acid, 3-(1-methylethyl)-, ethyl ester |
163719-70-8 | 95% | 1g |
$503.00 | 2024-06-19 | |
Ambeed | A771515-1g |
Ethyl 3-isopropyl-1,2,4-oxadiazole-5-carboxylate |
163719-70-8 | 95+% | 1g |
$201.0 | 2024-04-23 | |
A2B Chem LLC | AA85755-250mg |
Ethyl 3-isopropyl-1,2,4-oxadiazole-5-carboxylate |
163719-70-8 | 95% | 250mg |
$188.00 | 2024-04-20 | |
A2B Chem LLC | AA85755-1g |
Ethyl 3-isopropyl-1,2,4-oxadiazole-5-carboxylate |
163719-70-8 | 95% | 1g |
$433.00 | 2024-04-20 | |
abcr | AB337659-1g |
3-Isopropyl-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester, 95%; . |
163719-70-8 | 95% | 1g |
€332.10 | 2024-04-19 | |
eNovation Chemicals LLC | D777176-5g |
Ethyl 3-Isopropyl-1,2,4-oxadiazole-5-carboxylate |
163719-70-8 | 95% | 5g |
$650 | 2025-02-19 |
3-Isopropyl-1,2,4oxadiazole-5-carboxylic acid ethyl ester Related Literature
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Mengmeng Lan,Guodong Cui,Hongwei Zhang Org. Chem. Front., 2019,6, 3566-3574
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Ajesh P. Thomas,L. Palanikumar,M. T. Jeena,Kibeom Kim,Ja-Hyoung Ryu Chem. Sci., 2017,8, 8351-8356
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Andrea Amadei,Nico Sanna,Massimiliano Aschi Chem. Commun., 2008, 3399-3401
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Roland C. Turnell-Ritson,Joshua S. Sapsford,Robert T. Cooper,Stella S. Lee,Tamás Földes,Patricia A. Hunt,Imre Pápai,Andrew E. Ashley Chem. Sci., 2018,9, 8716-8722
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Chiqian Zhang,Guangzhi Wang,Zhiqiang Hu Environ. Sci.: Processes Impacts, 2014,16, 2199-2207
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:163719-70-8)3-Isopropyl-1,2,4oxadiazole-5-carboxylic acid ethyl ester

Purity:99%
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atkchemica
(CAS:163719-70-8)3-Isopropyl-1,2,4oxadiazole-5-carboxylic acid ethyl ester

Purity:95%+
Quantity:1g/5g/10g/100g
Price ($):Inquiry